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Comparative Safety Profile of FGFR Inhibitors

The table below summarizes key safety data for derazantinib and other FGFR inhibitors, based on results

from clinical trials in intrahepatic cholangiocarcinoma (iCCA).

Table 1: Comparison of Adverse Events for FGFR Inhibitors in iCCA Clinical Trials

Incidence Incidence
Trial Most Common of . of Nail
FGFR . Incidence of HFS .
. Name / Grade 3/4 Adverse Stomatitis Toxicity
Inhibitor (All Grades)
Reference Events (210%) (All (All
Grades) Grades)
Derazantinib FIDES-01 Hyperphosphatemia 2% [2] 2% [2] 8% [2]
(Pooled (10.3%) [1]
Safety)
Pemigatinib  FIGHT- Hypophosphatemia Information  Information missing  Information
202 (12%), arthralgia missing missing

(6%), stomatitis
(5%), abdominal
pain (5%) [3]
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Incidence
Trial Most Common of .
FGFR . Incidence of HFS
. Name / Grade 3/4 Adverse Stomatitis
Inhibitor (All Grades)
Reference Events (210%) (All
Grades)
Infigratinib Javle et Hyponatremia 14.8% [3] 4.9% (Palmar-
al., 2021 (13.0%), plantar
hypophosphatemia erythrodysesthesia)
(13.0%) [3] [3]
Futibatinib FOENIX- Information missing Information  Information missing
101 missing

Incidence
of Nail
Toxicity
(All
Grades)

Information
missing

Information
missing

Table Key: HFS = Hand-foot syndrome. "Information missing" indicates that specific, graded incidence

rates for these particular events were not highlighted in the analyzed search results for that drug.

Derazantinib's safety profile is characterized by a low incidence of typical FGFR inhibitor class effects.

In a pooled analysis of 131 patients, stomatitis and hand-foot syndrome each occurred in only 2% of patients,

and nail toxicity was reported in 8% [2]. This contrasts with other agents like infigratinib, where stomatitis

was reported in nearly 15% of patients [3]. Hyperphosphatemia, an on-target effect of FGFR inhibition, was

a common but generally manageable side effect across all drugs [1] [3].

Experimental Protocols for Safety Data

The safety data presented is collected through standardized methodologies in clinical trials.

e Study Design: The primary data for derazantinib comes from open-label, phase 1/2, and phase 2
trials (e.g., NCT01752920 and FIDES-01 [NCT03230318]) [4] [1] [2]. These studies typically enroll
patients with locally advanced or metastatic iCCA with specific FGFR2 alterations who have

progressed on prior chemotherapy.

o Safety Assessment: Safety is a primary or key secondary endpoint. Adverse events are

systematically collected and graded according to the Common Terminology Criteria for Adverse

Events (CTCAE), currently version 4.03 or later [1]. Assessments include:
o Regular monitoring of vital signs.

o Laboratory investigations: Hematology and clinical biochemistry (e.g., serum phosphate

levels) performed weekly initially and then every two weeks [1].
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o Physical examinations and patient-reported outcomes.
o Data Collection: All observed or self-reported adverse events are recorded, with their severity
graded (Grade 1-5) and relationship to the study drug assessed by the investigator [1].

Mechanism of Action and Safety Differentiation

Derazantinib's unique safety profile may be linked to its distinct targeting. The following diagram illustrates

its multi-kinase inhibition and the hypothesized link to its clinical effects.
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Diagram Title: Derazantinib's Multi-Kinase Action and Hypothesized Safety

Derazantinib is a potent, ATP-competitive pan-FGFR inhibitor (FGFR1-3) [5] [4]. Its differentiated safety
profile is theorized to stem from its additional activity against Colony Stimulating Factor-1 Receptor

(CSF1R) and Vascular Endothelial Growth Factor Receptor-2 (VEGFR?2) [5] [6].
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e CSFI1R Inhibition: Blocking CSF1R affects the tumor microenvironment by repolarizing
macrophages, which may modulate inflammatory responses and potentially contributes to the lower
incidence of stomatitis [5] [6].

¢ VEGFR2 Inhibition: While inhibition of VEGFR2 can cause side effects like hypertension, its specific
interplay with FGFR inhibition might influence the presentation of certain class-effects, such as hand-

foot syndrome and nail toxicity [5].

Conclusion

In summary, derazantinib demonstrates a clinically relevant, differentiated safety profile characterized by a
lower frequency of stomatitis, hand-foot syndrome, and nail toxicities compared to some other FGFR
inhibitors. This profile is likely linked to its unique multi-kinase inhibition pattern, targeting not only FGFR
but also CSF1R and VEGFR2.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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